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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural isotopic composition of

the element holmium. The information is tailored for a scientific audience and includes detailed

data presentation, experimental methodologies for isotopic analysis, and a visualization of the

analytical workflow.

Introduction to Holmium Isotopes
Holmium (Ho), a rare-earth metal with atomic number 67, is unique in its isotopic composition.

Unlike many other elements that have multiple naturally occurring isotopes, holmium is a

monoisotopic element.[1][2][3][4][5] This means that in its natural state, it consists of only one

stable isotope, Holmium-165 (¹⁶⁵Ho).[1][2][3][4][5][6][7][8] While numerous radioactive isotopes

of holmium have been synthesized, ranging from ¹⁴⁰Ho to ¹⁷⁵Ho, none of these occur naturally.

[1][3][6] The singular natural isotope, ¹⁶⁵Ho, is observationally stable.[1][6]

Data Presentation: Natural Isotope of Holmium
The quantitative data for the sole natural isotope of holmium is summarized in the table below

for clarity and ease of comparison.
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Isotope Atomic Mass (Da)
Natural Abundance
(%)

Nuclear Spin (I)

¹⁶⁵Ho 164.9303288(21) 100 7/2

Data sourced from

NIST Physical

Measurement

Laboratory and other

corroborating sources.

[7][9]

Experimental Protocol: Determination of Isotopic
Abundance
The determination of the isotopic composition and abundance of an element is primarily

accomplished through mass spectrometry. The following protocol outlines a generalized

methodology for the analysis of holmium's isotopic composition.

Objective: To verify the monoisotopic nature of natural holmium and determine the precise

mass of ¹⁶⁵Ho.

Instrumentation: High-resolution inductively coupled plasma mass spectrometer (HR-ICP-MS)

or a thermal ionization mass spectrometer (TIMS).

Methodology:

Sample Preparation:

A sample of naturally occurring holmium, typically in the form of a high-purity oxide

(Ho₂O₃), is obtained.

The holmium oxide is dissolved in a high-purity acid (e.g., nitric acid) to create an

aqueous solution.

The solution is diluted to a suitable concentration for analysis by the mass spectrometer.
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Introduction of the Sample:

The prepared holmium solution is introduced into the mass spectrometer. In ICP-MS, this

is typically done using a nebulizer, which converts the liquid sample into a fine aerosol.

Ionization:

The aerosolized sample is passed through a high-temperature plasma (in ICP-MS) or is

heated on a filament (in TIMS). This process ionizes the holmium atoms, creating

positively charged ions (Ho⁺).

Mass Analysis:

The holmium ions are accelerated into a magnetic and/or electric field within the mass

analyzer.

The analyzer separates the ions based on their mass-to-charge ratio (m/z). Since

holmium is monoisotopic, a single peak corresponding to ¹⁶⁵Ho is expected.

Detection:

The separated ions are detected by an ion detector, which measures the intensity of the

ion beam. The intensity of the signal is proportional to the abundance of the isotope.

The analysis will show a single, prominent peak at a mass-to-charge ratio corresponding

to ¹⁶⁵Ho, confirming its 100% natural abundance. The precise position of this peak allows

for the accurate determination of its atomic mass.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow of mass spectrometry for the isotopic

analysis of holmium.
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Sample Preparation Mass Spectrometry Analysis Results

Natural Holmium Sample Dissolution in Acid Dilution to Analytical Concentration Sample Introduction (Nebulizer) Ionization (Plasma) Mass Analysis (Magnetic/Electric Field) Detection Data Acquisition Isotopic Abundance & Mass Determination Output¹⁶⁵Ho: 100% Abundance

Click to download full resolution via product page

Caption: Workflow for Holmium Isotopic Analysis via Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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